Cas no 16757-62-3 (Phosphoramidic acid,hydroxy-, diphenyl ester (8CI,9CI))

Phosphoramidic acid,hydroxy-, diphenyl ester (8CI,9CI) structure
16757-62-3 structure
Product Name:Phosphoramidic acid,hydroxy-, diphenyl ester (8CI,9CI)
CAS No:16757-62-3
MF:C12H12NO4P
MW:265.20174407959
CID:231451
PubChem ID:418665
Update Time:2025-04-19

Phosphoramidic acid,hydroxy-, diphenyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidic acid,hydroxy-, diphenyl ester (8CI,9CI)
    • N-diphenoxyphosphorylhydroxylamine
    • AC1L9G4K
    • diphenyl phosphoryl hydroxylamine
    • NSC103684
    • Phosphorsaeure-diphenylester-hydroxyamid
    • SureCN4047218
    • SCHEMBL4047218
    • NSC-103684
    • 16757-62-3
    • DTXSID90329232
    • Inchi: 1S/C12H12NO4P/c14-13-18(15,16-11-7-3-1-4-8-11)17-12-9-5-2-6-10-12/h1-10,14H,(H,13,15)
    • InChI Key: BOZZRLLQLGYKLJ-UHFFFAOYSA-N
    • SMILES: P(NO)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 265.05046
  • Monoisotopic Mass: 265.05039486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.79
  • LogP: 3.62220
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